4-Chloro-3-methylsulfonylbenzamide

• IUPAC Name: 4-chloro-3-methylsulfonylbenzamide
• InChI: InChI=1S/C8H8ClNO3S/c1-14(12,13)7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key: ATVYGJRUEGXTJU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC(=C1)C(=O)N)Cl
• Molecular Formula: C8H8ClNO3S
• Molecular Weight: 233.67 g/mol

Description

4-Chloro-3-methylsulfonylbenzamide, also known as CMF, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown potential as a therapeutic agent in various diseases. The purpose of

Mechanism of Action

The mechanism of action of 4-Chloro-3-methylsulfonylbenzamide is not fully understood. However, it is believed to act by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This leads to the accumulation of DNA damage, which ultimately leads to cell death.
Biochemical and Physiological Effects:
4-Chloro-3-methylsulfonylbenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the growth and proliferation of cancer cells by arresting the cell cycle at the G2/M phase. 4-Chloro-3-methylsulfonylbenzamide has also been shown to reduce inflammation and pain by inhibiting the production of inflammatory cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chloro-3-methylsulfonylbenzamide in lab experiments is its relatively low cost and easy availability. It is also stable under normal laboratory conditions and can be stored for long periods of time. However, one limitation is that it may have off-target effects on other enzymes and proteins, which could complicate data interpretation.

Future Directions

There are several future directions for research on 4-Chloro-3-methylsulfonylbenzamide. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine its efficacy in animal models and clinical trials. Another area of interest is its potential as an anti-inflammatory and analgesic agent. Additional studies are needed to determine its safety and efficacy in humans. Finally, further research is needed to fully understand the mechanism of action of 4-Chloro-3-methylsulfonylbenzamide and its potential off-target effects.

Synthesis Methods

The synthesis of 4-Chloro-3-methylsulfonylbenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with methylsulfonyl chloride in the presence of a base. The resulting product is then reduced with iron powder and hydrochloric acid to yield 4-Chloro-3-methylsulfonylbenzamide. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

4-Chloro-3-methylsulfonylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines, including breast, lung, and prostate cancer cells. 4-Chloro-3-methylsulfonylbenzamide has also been investigated for its anti-inflammatory and analgesic effects, as well as its ability to inhibit angiogenesis.